![molecular formula C10H11BrO2 B1624915 8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine CAS No. 876911-15-8](/img/structure/B1624915.png)
8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine
Overview
Description
8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine is a chemical compound that belongs to the family of benzo[d][1,3]dioxines. It is a synthetic compound with a CAS Number of 876911-15-8 .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 2-Bromo-1-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)ethanone involves the use of sodium bis(trimethylsilyl)amide in tetrahydrofuran at about -78° C .Molecular Structure Analysis
The molecular structure of 8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine consists of 11 Hydrogen atoms, 10 Carbon atoms, 2 Oxygen atoms, and 1 Bromine atom . The exact mass is 241.99424 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 243.10 . It has an XLogP3 value of 2.7, indicating its lipophilicity . The compound has 2 hydrogen bond acceptors .Scientific Research Applications
Cancer Research
The compound has been used in the synthesis of substituted 4H-benzo[d][1,3]-oxazines, which have been tested on breast cancer-derived cell lines MCF-7 and HCC1954 . The synthesized 4H-benzo[d][1,3]oxazine compounds showed varying degrees of cell proliferation inhibition . This indicates that the compound could potentially be used in the development of new treatments for breast cancer .
Synthetic Chemistry
The compound is used in gold(I)-catalyzed cycloisomerization procedures . This is the first procedure using gold(I) catalysis applied to the synthesis of benzo[d][1,3]oxazines . This opens up new possibilities for the synthesis of complex organic compounds.
Pharmaceuticals
The compound is part of the benzo[d][1,3]oxazine nucleus, which is found in pharmaceuticals . For example, it is found in etifoxine, a potent GABA receptor inhibitor, and efavirenz, an efficient inhibitor of reverse transcriptase against HIV-1 mutant strain .
Agrochemicals
The benzo[d][1,3]oxazine nucleus, which includes the compound, is found in agrochemicals . This suggests that the compound could potentially be used in the development of new agrochemicals.
Anticonvulsants
The compound is part of the benzo[d][1,3]oxazine nucleus, which is found in anticonvulsants . This suggests that the compound could potentially be used in the development of new anticonvulsant drugs.
Antifungals
The compound is listed as an antifungal. This suggests that the compound could potentially be used in the development of new antifungal treatments.
properties
IUPAC Name |
8-bromo-2,2-dimethyl-4H-1,3-benzodioxine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2/c1-10(2)12-6-7-4-3-5-8(11)9(7)13-10/h3-5H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOHNNAOIKXQJCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC2=C(O1)C(=CC=C2)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60467519 |
Source
|
| Record name | 8-Bromo-2,2-dimethyl-2H,4H-1,3-benzodioxine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-2,2-dimethyl-4H-benzo[d][1,3]dioxine | |
CAS RN |
876911-15-8 |
Source
|
| Record name | 8-Bromo-2,2-dimethyl-2H,4H-1,3-benzodioxine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-aminoethyl)-1H-pyrrolo[2,3-b]pyridin-5-ol](/img/structure/B1624833.png)
![5-bromo-4-N-pyridin-2-yl-2-N-[3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-yl]pyrimidine-2,4-diamine](/img/structure/B1624846.png)
![3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carbaldehyde](/img/structure/B1624852.png)
![2,2,7-Trimethyl-2H-pyrano[4,3-b]pyran-5-one](/img/structure/B1624853.png)
